Cas no 288251-65-0 (1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 288251-65-0
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD06408994
• CID: 252726
• PubChem ID: 22228066
• Update Time: 2025-05-20

1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 1-(4-fluorophenyl)-3-methyl-
• 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• 2-(4-fluorophenyl)-5-methylpyrazole-3-carboxylic acid
• 3-METHYL-1-(4-FLUORO PHENYL)PYRAZOLE-5-CARBOXYLIC ACID
• 1-(4-fluorophenyl)-3-methylpyrazole-5-carboxylic acid
• AG-E-93153
• CTK1A1344
• KB-214794
• MolPort-002-500-513
• SBB095938
• SureCN6052340
• 1H-Pyrazole-5-carboxylic acid, 1-(4-fluorophenyl)-3-methyl-
• DTXSID10623623
• 288251-65-0
• CS-0207313
• MFCD06408994
• 1-(4-fluorophenyl)-3-methyl-pyrazole
• KS-8997
• 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylicacid
• GKPPJKYOHIYGGZ-UHFFFAOYSA-N
• A819619
• AKOS015936029
• SCHEMBL6052340

• MDL： MFCD06408994
• Inchi： 1S/C11H9FN2O2/c1-7-6-10(11(15)16)14(13-7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
• InChI Key： GKPPJKYOHIYGGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(=O)O)=CC(C)=N1

Computed Properties

• Exact Mass: 220.06500
• Monoisotopic Mass: 220.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.336
• Boiling Point: 378.841°C at 760 mmHg
• Flash Point: 182.917°C
• Refractive Index: 1.602
• PSA: 55.12000
• LogP: 2.01800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid

1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 288251-65-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid.

Chemical Structure and Properties

1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of a fluorine atom on the phenyl ring and a methyl group on the pyrazole ring imparts unique chemical and physical properties to this compound. The molecular formula of 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid is C₁₂H₉FNO₂, and its molecular weight is 226.20 g/mol. The compound is a white crystalline solid with a melting point of approximately 180°C.

The carboxylic acid functional group in 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid makes it an excellent candidate for further derivatization, such as esterification or amidation, which can enhance its solubility and bioavailability. Additionally, the fluorine atom on the phenyl ring can influence the electronic properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

Synthesis Methods

The synthesis of 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-fluoroacetophenone with hydrazine hydrate to form 4-fluoroacetophenone hydrazone, followed by cyclization with ethyl acetoacetate to yield the desired pyrazole derivative. The final step involves hydrolysis of the ester group to form the carboxylic acid.

A more recent and efficient method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method typically involves the one-pot reaction of 4-fluoroacetophenone with hydrazine hydrate and ethyl acetoacetate under microwave irradiation conditions. The resulting product can be purified by recrystallization or column chromatography.

Biological Activities

1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential biological activities, particularly in the context of drug discovery. One of the most notable applications is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

Recent studies have also explored the anti-inflammatory properties of 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid has been studied for its antiviral activity against various viral infections. Research has demonstrated that this compound can inhibit viral replication by interfering with key viral enzymes or host cell receptors. For example, it has shown promising results in inhibiting the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV).

Clinical Applications and Future Directions

The potential clinical applications of 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid are diverse and promising. Ongoing clinical trials are evaluating its efficacy as an antiviral agent for treating chronic viral infections such as HIV and HCV. Preliminary results have been encouraging, with some studies reporting significant reductions in viral load and improved patient outcomes.

In parallel, researchers are exploring the use of 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid-based compounds as anti-inflammatory agents for treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that these compounds can effectively reduce inflammation without causing significant side effects.

The future direction of research on 1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid is likely to focus on optimizing its pharmacological properties through structural modifications and developing more potent derivatives with enhanced selectivity and reduced toxicity. Additionally, efforts will be made to understand the molecular mechanisms underlying its biological activities, which could provide valuable insights for designing more effective therapeutic agents.

Closing Remarks

In conclusion, 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 288251-65-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.